Cas no 73150-16-0 (amino(6,11-dihydrodibenzo[b,e]thiepin-11-ylsulfanyl)methaniminium chloride)

• Product name: amino(6,11-dihydrodibenzo[b,e]thiepin-11-ylsulfanyl)methaniminium chloride
• CAS No: 73150-16-0
• MF: C₁₅H₁₅ClN₂S₂
• MW: 322.875999689102
• CID: 1765107
• PubChem ID: 51748

amino(6,11-dihydrodibenzo[b,e]thiepin-11-ylsulfanyl)methaniminium chloride Chemical and Physical Properties

Names and Identifiers

• amino(6,11-dihydrodibenzo[b,e]thiepin-11-ylsulfanyl)methaniminium chloride
• [amino(6,11-dihydrobenzo[c][1]benzothiepin-11-ylsulfanyl)methylidene]azanium,chloride
• VUFB-10068
• S-(6,11-Dihydrodibenzo(b,e)thiepin-11-yl)isothiourea hydrochloride
• Carbamimidothioic acid, 6,11-dihydrodibenzo(b,e)thiepin-11-yl ester, monohydrochloride
• 73150-16-0

• Inchi： InChI=1S/C15H14N2S2.ClH/c16-15(17)19-14-11-6-2-1-5-10(11)9-18-13-8-4-3-7-12(13)14;/h1-8,14H,9H2,(H3,16,17);1H
• InChI Key： BMJXLWFWLVGIME-UHFFFAOYSA-N
• SMILES： C1C2=CC=CC=C2C(C3=CC=CC=C3S1)SC(=[NH2+])N.[Cl-]

Computed Properties

• Exact Mass: 322.0365185g/mol
• Monoisotopic Mass: 322.0365185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Boiling Point: 449.5°C at 760 mmHg
• Flash Point: 225.7°C